(R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide

• CAS RN: 166765-06-6
• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• IUPAC Name: (2R)-N-methyl-5-oxooxolane-2-carboxamide
• InChI: InChI=1S/C6H9NO3/c1-7-6(9)4-2-3-5(8)10-4/h4H,2-3H2,1H3,(H,7,9)/t4-/m1/s1
• InChI Key: BUXQGDNKRZCGCI-SCSAIBSYSA-N
• Isomeric SMILES: CNC(=O)[C@H]1CCC(=O)O1
• SMILES: CNC(=O)C1CCC(=O)O1
• synonyms: 2-Furancarboxamide,tetrahydro-N-methyl-5-oxo-,(2R)-(9CI)

Description

(R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide, also known as Mocetinostat, is a novel histone deacetylase inhibitor (HDACi) that has shown immense potential in the field of cancer research. HDACis have been extensively studied for their ability to induce cancer cell death by altering gene expression patterns. Mocetinostat is one such HDACi that has shown great promise in preclinical studies as an anti-cancer agent.

Mechanism Of Action

(R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide works by inhibiting the activity of histone deacetylases, which are enzymes that remove acetyl groups from histones. Histones are proteins that help package DNA into a compact structure, and acetylation of histones is associated with gene activation. By inhibiting histone deacetylases, (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide increases histone acetylation, leading to altered gene expression patterns and induction of cancer cell death.

Biochemical And Physiological Effects

(R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit cancer cell migration and invasion. In addition, (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide has been shown to have anti-inflammatory effects and may have potential in the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

(R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide has several advantages as a research tool. It is a synthetic compound that can be easily produced, and it has been extensively studied for its anti-cancer properties. However, there are also limitations to its use in lab experiments. (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide is a potent HDAC inhibitor, and its use can lead to off-target effects. In addition, its effectiveness may vary depending on the type of cancer being studied.

Future Directions

There are several future directions for research on (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide. One area of interest is the development of combination therapies that include (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide. Another area of interest is the study of (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide in combination with immunotherapy agents. Additionally, further research is needed to determine the optimal dosing and administration of (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide in different types of cancer. Finally, there is a need for the development of biomarkers that can predict response to (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide and other HDAC inhibitors.

Synthesis Methods

(R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide is a synthetic compound that can be produced using various methods such as the reaction of 5-hydroxymethylfurfural with methylamine and ethyl chloroformate. The resulting intermediate is then reacted with N-methylisatoic anhydride to yield the final product.

Scientific Research Applications

(R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide has been extensively studied for its anti-cancer properties. It has shown great potential in inducing cancer cell death by altering gene expression patterns. It has been studied in various types of cancer such as breast cancer, lung cancer, and leukemia. (R)-N-methyl-5-oxotetrahydrofuran-2-carboxamide has also been shown to be effective in combination with other anti-cancer agents, making it a promising candidate for combination therapy.